D-Fructose-4-d

• Molecular Formula: C₆H₁₁DO₆
• Molecular Weight: 181.17
• Synonyms: Advantose FS 95-4-d; D-(-)-Fructose-4-d; D-(-)-Levulose-4-d; D-Arabino-2-hexulose-4-d; Fructose-4-d; Fruit Sugar-4-d; Fujifructo L 95-4-d; Furucton-4-d; Hi-Fructo 970-4-d; Krystar-4-d; Krystar 300-4-d; Levulose-4-d; Nevulose-4-d; Sugar Fruit-4-d

Description

D-Fructose-4-d (CAS No. 478518-49-9) is a deuterated isotopologue of D-fructose, where four hydrogen atoms are replaced with deuterium (²H) at specific positions in the molecule. Its molecular formula is C₆H₁₂O₆, with an exact mass of 184.088 g/mol due to the isotopic substitution . The SMILES notation (OCC1(OC([2H])([2H])C@@(O)C@@(O)[C@@H]1O)O) highlights deuterium placement at the C4 and adjacent positions, critical for metabolic tracing studies . This compound appears as a white to off-white solid powder, stored at -20°C for stability .

This compound is primarily used in isotopic labeling research to track metabolic pathways, particularly in glucose metabolism and glycation studies. Its deuterium substitution minimizes interference with biological systems while enabling precise detection via mass spectrometry or NMR .

Comparison with Similar Compounds

Structural and Functional Comparison

The table below compares D-Fructose-4-d with its non-deuterated counterpart (D-Fructose) and a structurally modified analog (5-Keto-D-Fructose):

Property	This compound	D-Fructose	5-Keto-D-Fructose
CAS No.	478518-49-9	57-48-7	Not explicitly provided
Molecular Formula	C₆H₁₂O₆ (deuterated at C4)	C₆H₁₂O₆	C₆H₁₀O₆ (keto group at C5)
Molecular Weight	184.088 g/mol (exact mass)	180.16 g/mol	~178.14 g/mol (estimated)
Physical State	White to off-white solid	Crystalline solid	Not specified
Primary Applications	Isotopic tracing in metabolism	Food industry, biochemistry	Potential health benefits
Storage Conditions	-20°C	Room temperature	Not specified

Key Differences and Research Implications

Isotopic Labeling vs. Natural Form: this compound’s deuterium atoms enable non-radioactive tracing of metabolic pathways, such as hepatic fructose metabolism and glycation processes, without perturbing biochemical reactions . In contrast, natural D-Fructose (CAS 57-48-7) is widely used in food sweeteners and biochemical assays due to its role in glycolysis and lipogenesis .

Structural Modification (5-Keto-D-Fructose) :

• 5-Keto-D-Fructose features a ketone group at the C5 position, altering its reactivity and biological activity. Studies suggest it may inhibit glycolysis in cancer cells or serve as a prebiotic, though its mechanisms remain under investigation .

This compound in Metabolic Studies

• Isotopic Tracing: Deuterated fructose is used in stable isotope-resolved metabolomics (SIRM) to map fructose uptake and utilization in liver cells, providing insights into metabolic disorders like non-alcoholic fatty liver disease (NAFLD) .
• Glycation Research : The deuterium label aids in quantifying advanced glycation end-products (AGEs), linked to diabetic complications .

D-Fructose in Industrial and Biochemical Contexts

• Food Industry : Natural D-Fructose is a key sweetener in high-fructose corn syrup, contributing to its widespread use in beverages and processed foods .
• Biochemistry : As a reducing sugar, it participates in Maillard reactions and serves as a substrate for enzymatic assays .